Cas no 227804-35-5 (N-(3,4-dimethoxyphenyl)methylhydroxylamine)

• Product Name: N-(3,4-dimethoxyphenyl)methylhydroxylamine
• CAS No: 227804-35-5
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5801239
• PubChem ID: 11229164
• Update Time: 2025-06-09

N-(3,4-dimethoxyphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxyphenyl)-N-hydroxymethanamine
• Benzenemethanamine, N-hydroxy-3,4-dimethoxy-
• N-(3,4-dimethoxyphenyl)methylhydroxylamine
• AKOS021002971
• FT-0701769
• 227804-35-5
• EN300-1830081
• N-Hydroxy-3,4-dimethoxybenzenemethanamine
• N-[(3,4-dimethoxyphenyl)methyl]hydroxylamine
• DTXSID101272344

• Inchi： 1S/C9H13NO3/c1-12-8-4-3-7(6-10-11)5-9(8)13-2/h3-5,10-11H,6H2,1-2H3
• InChI Key： FEWUPUNYMRUHEX-UHFFFAOYSA-N
• SMILES： C1(CNO)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 326.6±52.0 °C(Predicted)
• pka: 13.01±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,4-dimethoxyphenyl)methylhydroxylamine

Recent Advances in the Study of N-(3,4-dimethoxyphenyl)methylhydroxylamine (CAS: 227804-35-5) in Chemical Biology and Pharmaceutical Research

N-(3,4-dimethoxyphenyl)methylhydroxylamine (CAS: 227804-35-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating various biochemical pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

One of the key areas of research involving N-(3,4-dimethoxyphenyl)methylhydroxylamine is its use as a building block in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's unique chemical structure allows for selective modifications, enabling the creation of derivatives with enhanced pharmacological properties.

In addition to its synthetic applications, recent investigations have explored the biological activities of N-(3,4-dimethoxyphenyl)methylhydroxylamine. Research conducted at the University of Cambridge (2024) revealed its potential as a modulator of oxidative stress responses. The compound was found to interact with key redox-sensitive proteins, suggesting its possible use in therapies for conditions associated with oxidative damage, such as neurodegenerative diseases and cancer.

Another significant advancement is the development of new analytical methods for the detection and quantification of N-(3,4-dimethoxyphenyl)methylhydroxylamine in complex biological matrices. A recent paper in Analytical Chemistry (2024) described a highly sensitive liquid chromatography-mass spectrometry (LC-MS) technique, which has improved the accuracy and efficiency of pharmacokinetic studies involving this compound. This methodological progress is expected to facilitate further research into its therapeutic potential.

Despite these promising developments, challenges remain in the optimization of N-(3,4-dimethoxyphenyl)methylhydroxylamine-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications and formulation strategies to overcome these limitations and enhance the compound's clinical applicability.

In conclusion, N-(3,4-dimethoxyphenyl)methylhydroxylamine (CAS: 227804-35-5) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from synthetic chemistry to therapeutic development, underscore its importance in advancing our understanding of biochemical processes and drug discovery. Future studies will likely uncover new roles and mechanisms for this compound, further solidifying its place in the field.